Cas no 2193367-21-2 (1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one)

• Product Name: 1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one
• CAS No: 2193367-21-2
• Molecular Formula: C₁₄H₁₇NO₂
• Molecular Weight: 231.290283918381
• CID: 5413986
• PubChem ID: 132327100

1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one Properties

Names and Identifiers

• AKOS033935082
• 1-(6-ethoxy-3,4-dihydro-1H-isoquinolin-2-yl)prop-2-en-1-one
• SCHEMBL21392851
• Z3488531663
• EN300-6689170
• 1-(6-ethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one
• 2193367-21-2
• 1-(6-Ethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-propen-1-one

• InChIKey： GIAWDAUVLDCOFD-UHFFFAOYSA-N
• Inchi： 1S/C14H17NO2/c1-3-14(16)15-8-7-11-9-13(17-4-2)6-5-12(11)10-15/h3,5-6,9H,1,4,7-8,10H2,2H3
• SMILES： C(N1CCC2=C(C1)C=CC(OCC)=C2)(=O)C=C

Computed Properties

• Exact Mass: 231.125928785g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 231.125928785g/mol
• Heavy Atom Count: 17
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Boiling Point: 422.5±45.0 °C(Predicted)
• pka: -0.98±0.20(Predicted)
• Density: 1.097±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines